Cas no 53392-86-2 (Octane, 1,1,1-trifluoro-)
Octane, 1,1,1-trifluoro- structure
Product Name:Octane, 1,1,1-trifluoro-
CAS No:53392-86-2
MF:C8H15F3
MW:168.199913263321
CID:1585871
PubChem ID:526491
Update Time:2025-04-21
Octane, 1,1,1-trifluoro- Chemical and Physical Properties
Names and Identifiers
-
- Octane, 1,1,1-trifluoro-
- SCHEMBL465782
- DAHGKPKHUPDWJB-UHFFFAOYSA-N
- LLPALXSFWIKSBS-UHFFFAOYSA-N
- 1,1,1-Trifluorooctane
- 53392-86-2
- DTXSID101037423
-
- Inchi: 1S/C8H15F3/c1-2-3-4-5-6-7-8(9,10)11/h2-7H2,1H3
- InChI Key: FHMDVJKRMUAZOO-UHFFFAOYSA-N
- SMILES: FC(CCCCCCC)(F)F
Computed Properties
- Exact Mass: 168.11265
- Monoisotopic Mass: 168.11258496g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 85.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Octane, 1,1,1-trifluoro- Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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